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Compound of Interest

Compound Name: Ethyl 2-(cyclopropylamino)acetate

Cat. No.: B1289303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-(cyclopropylamino)acetate is a secondary amine and ester that has emerged as a

valuable building block in synthetic organic chemistry, particularly in the construction of

complex heterocyclic molecules for pharmaceutical applications. While the specific historical

details of its initial discovery and synthesis are not prominently documented in readily available

scientific literature, its contemporary significance is evident from its role as a key intermediate

in the development of therapeutic agents, notably in the field of oncology. This technical guide

provides a comprehensive overview of its synthesis, known properties, and its application in

medicinal chemistry, with a focus on its role in the synthesis of KRAS inhibitors.

Physicochemical Properties
A compilation of the known physical and chemical properties of Ethyl 2-
(cyclopropylamino)acetate is presented below. These data are essential for its handling,

characterization, and application in synthetic protocols.
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Property Value

Molecular Formula C₇H₁₃NO₂

Molecular Weight 143.18 g/mol

CAS Number 71922-62-8

Appearance Liquid

Boiling Point Not definitively reported

Flash Point 73.4±22.6 °C[1]

Vapor Pressure 0.4±0.4 mmHg at 25°C[1]

Density Not definitively reported

Solubility Soluble in common organic solvents

Synthesis of Ethyl 2-(cyclopropylamino)acetate
The most commonly cited synthetic route to Ethyl 2-(cyclopropylamino)acetate is the

nucleophilic substitution reaction between ethyl bromoacetate and cyclopropylamine. A general

experimental protocol, as described in recent patent literature, is detailed below.

Experimental Protocol: Synthesis from Ethyl
Bromoacetate and Cyclopropylamine
Objective: To synthesize Ethyl 2-(cyclopropylamino)acetate.

Reagents and Materials:

Ethyl 2-bromoacetate

Cyclopropylamine

Ethanol (EtOH)

Dichloromethane (DCM)
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Water (H₂O)

Sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Rotary evaporator

Separatory funnel

Procedure:

To a solution of ethyl 2-bromoacetate (1.0 equivalent) in ethanol (EtOH), add

cyclopropylamine (4.0 equivalents).

Stir the reaction mixture at room temperature overnight.[2]

Remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the resulting residue in dichloromethane (DCM) and wash with water (H₂O).

Separate the organic phase and dry it over anhydrous sodium sulfate (Na₂SO₄).

Remove the solvent under reduced pressure to yield the crude product.

Dry the crude product in vacuo to obtain Ethyl 2-(cyclopropylamino)acetate.[2]

Quantitative Data Example (from WO2025026903A1):[2]

Reagent Amount (mmol) Equivalents

Ethyl 2-bromoacetate 9.0 1.0

Cyclopropylamine 36 4.0

Note: Yields and purity are not specified in the provided excerpt.
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A flowchart illustrating the synthetic workflow for Ethyl 2-(cyclopropylamino)acetate.

Role in Drug Discovery and Development
Ethyl 2-(cyclopropylamino)acetate serves as a crucial intermediate in the synthesis of more

complex, biologically active molecules. Its primary utility lies in providing a cyclopropylamino

moiety, a structural feature often found in potent and selective drug candidates.

A significant application of this compound is in the synthesis of inhibitors of the KRAS protein, a

key signaling protein that is frequently mutated in various cancers. The cyclopropyl group can

be an important pharmacophore, contributing to the binding affinity and selectivity of the final

drug molecule for its target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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